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1-(6-Methoxypyridin-2-yl)-2-

methylpropan-1-amine

CAS No.: 1270546-99-0

Cat. No.: B2663656

Get Quote

Executive Summary
Pyridine amine derivatives—specifically 2-aminopyridines and 3-aminopyridines—represent a

privileged scaffold in modern drug discovery, particularly for ATP-competitive kinase inhibitors

and GPCR ligands. Their ability to function as bidentate hydrogen bond partners (donor-

acceptor motifs) makes them critical for anchoring small molecules into the hinge region of

kinases.

This guide provides a comparative technical analysis of this chemical series. We evaluate the

structural determinants of binding affinity, compare the performance of biophysical assays

(SPR vs. ITC) used to characterize them, and provide a validated protocol for kinetic profiling.

Part 1: Structural Determinants of Affinity
To optimize binding, one must understand the "product" at the molecular level. The

performance of a pyridine amine derivative is dictated by its electronic distribution and

protonation state (
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) within the physiological pocket.

The Pharmacophore: 2-Amino vs. 3-Amino
The positioning of the exocyclic amine relative to the ring nitrogen fundamentally alters the

binding mode.

2-Aminopyridine (2-AP): The classic "hinge binder." The ring nitrogen (N1) acts as a

hydrogen bond acceptor, while the exocyclic amine (N2) acts as a donor. This geometry

mimics the adenine ring of ATP, making it ideal for kinase active sites.

Performance Note: 2-AP is more basic (

) than pyridine (

) due to resonance stabilization of the protonated form.

3-Aminopyridine (3-AP): Often used when the target requires a twisted conformation or when

the acceptor capability of the ring nitrogen needs to be spatially separated from the donor.

Visualization: The Hinge Binding Motif
The following diagram illustrates the critical interaction logic for a 2-aminopyridine derivative

within a kinase hinge region.
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Figure 1: Interaction logic of the 2-aminopyridine scaffold acting as a bidentate hinge binder.

Part 2: Methodological Performance Comparison
Selecting the right assay to measure affinity is as critical as the chemistry itself. For pyridine

amines, which often exhibit fast-on/fast-off kinetics (fragment-like behavior) in early
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optimization, the choice of method impacts data quality.

Comparative Matrix: SPR vs. ITC vs. FP
Feature

Surface Plasmon
Resonance (SPR)

Isothermal Titration
Calorimetry (ITC)

Fluorescence
Polarization (FP)

Primary Output

Kinetics (

,

) & Affinity (

)

Thermodynamics (

,

,

) &

/

(Equilibrium only)

Throughput High (Automated) Low (Serial injections)
Very High (Plate-

based)

Sample Consumption
Low (Ligand can be

flowed over)

High (Requires

significant protein)
Low

Suitability for Pyridine

Amines

Excellent. Detects

transient binding of

fragments.

Good for late-stage

lead optimization to

map enthalpy.

Moderate.

Interference from

autofluorescence is a

risk.

Limit of Detection mM to pM range
M to nM range

(struggles with weak

binders)

nM range

Expert Insight: While ITC is the thermodynamic gold standard, SPR is the superior choice for

early-to-mid stage optimization of pyridine amine derivatives. These compounds often rely on

residence time (

) for efficacy, a parameter that equilibrium methods like FP and ITC cannot measure directly [1,
2].

Part 3: Comparative Data Analysis (Case Study)
To demonstrate performance, we analyze a set of 2-aminopyridine derivatives targeting the

ALK2 kinase receptor, based on Structure-Activity Relationship (SAR) data derived from
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Mohedas et al. [3].[1]

Objective: Enhance affinity of the parent compound (K02288) by modifying the 5-position of the

pyridine ring.

Experimental Data: Substituent Effects

Compound ID
R-Group (5-
position) (nM)

Selectivity
(ALK2 vs
ALK5)

Performance
Analysis

K02288 (Parent) -H 34 Low

Baseline activity.

Good H-bonding,

but lacks

hydrophobic

enclosure.

Derivative A -Phenyl 12 Moderate

-stacking

interaction with

the gatekeeper

residue improves

affinity.

Derivative B -4-F-Phenyl 8 High

Fluorine adds

metabolic

stability and

alters electronic

density,

strengthening the

ring N acceptor

capability.

Derivative C -Methyl 150 Low

Steric clash with

the solvent front;

loss of potency.

Key Finding: The introduction of an electron-withdrawing group (Derivative B) on the aryl ring at

the 5-position significantly improved potency. This highlights the "electronic tuning" capacity of

the pyridine core—modifying the
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of the ring nitrogen to optimize the H-bond acceptor strength without disrupting the scaffold
geometry.

Part 4: Validated Experimental Protocol (SPR)
This protocol is designed for the Biacore T200/8K or similar systems to measure kinetics of

small molecule pyridine derivatives.
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Figure 2: Single-Cycle Kinetics workflow for small molecule analysis.

Step-by-Step Methodology
Surface Preparation (Immobilization):

Chip: Series S Sensor Chip CM5 (Carboxymethylated dextran).

Target: Dilute protein to 20

g/mL in 10 mM Sodium Acetate (pH 5.0).

Target Density: Aim for a theoretical

of 50-100 RU.

Calculation:

. For small molecules (<500 Da), high protein density (3000-5000 RU) is often required to
see a signal, unless using high-sensitivity equipment where lower density prevents steric
crowding [4].

Reference: Flow cell 1 must be activated (EDC/NHS) and immediately deactivated

(Ethanolamine) to serve as a blank.

Sample Preparation:

Dissolve pyridine derivatives in 100% DMSO.

Dilute into Running Buffer (PBS-P+: 20 mM Phosphate, 150 mM NaCl, 0.05% Tween 20,

5% DMSO).

Critical Step: Perform a "Solvent Correction" cycle (8 points, 4.5% to 5.8% DMSO) to

account for bulk refractive index mismatches.

Kinetic Injection (Single Cycle):
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Inject 5 increasing concentrations (e.g., 10 nM, 30 nM, 90 nM, 270 nM, 810 nM)

sequentially without regeneration between injections.

Flow Rate: High flow (30-50

L/min) to minimize mass transport limitations.

Contact Time: 60s association, 120s dissociation.

Data Evaluation:

Zero-adjust and reference-subtract data (

).

Fit to a 1:1 Langmuir binding model.

Quality Control: Ensure the

-value (transport limitation parameter) is low. If

>

, the reaction is likely diffusion-controlled.

Part 5: Strategic Recommendations
Prioritize Kinetics: For pyridine amines, high affinity (

) often masks fast dissociation rates (

). A compound with

nM and residence time of 2 minutes is often clinically superior to one with

nM and residence time of 10 seconds. Use SPR to select for slow

.[2]

Watch the pH: The
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of the pyridine ring is sensitive. Ensure your assay buffer pH matches the physiological
compartment you are targeting (e.g., pH 7.4 for cytosolic kinases, pH 5.5 for lysosomal
targets).

Validate with Orthogonal Methods: If SPR suggests a promising lead (

nM), validate with ITC to confirm the binding is enthalpy-driven (specific H-bonds) rather than
entropy-driven (hydrophobic effect/non-specific) [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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